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Compound of Interest

Compound Name: RU 33965

Cat. No.: B1680173 Get Quote

These application notes provide a detailed protocol for the preparation of a stock solution of RU
33965, a benzodiazepine receptor inverse agonist. This guide is intended for researchers,

scientists, and drug development professionals.

Compound Information
RU 33965 is a research chemical with specific physicochemical properties that must be

considered for accurate and effective experimental use.[1] A summary of its key characteristics

is provided in the table below.

Property Value

Chemical Name
3-(cyclopropanecarbonyl)-5-methyl-4,5-dihydro-

6H-benzo[f]imidazo[1,5-a][2]diazepin-6-one

Molecular Formula C16H15N3O2

Molecular Weight 281.31 g/mol [1]

CAS Number 122321-05-5[1]

Appearance Solid powder[1]

Purity >98%[1]

Solubility Soluble in DMSO[1]
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Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of RU 33965 in Dimethyl

Sulfoxide (DMSO).

Materials:

RU 33965 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

personal protective equipment is worn. Bring the RU 33965 powder and DMSO to room

temperature.

Weighing RU 33965: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of RU 33965 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh 2.8131 mg of RU 33965.

Solvent Addition: Add the appropriate volume of DMSO to the tube containing the RU 33965
powder. To continue the example, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex the solution until the RU 33965 powder is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles.
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Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Storage Conditions:

Short-term storage (days to weeks): Store the stock solution at 0-4°C.[1]

Long-term storage (months to years): For extended storage, keep the aliquots at -20°C.[1]

RU 33965 is stable for several weeks during standard shipping conditions at ambient

temperature.[1]

Workflow Diagram
The following diagram illustrates the workflow for preparing the RU 33965 stock solution.

Workflow for RU 33965 Stock Solution Preparation

1. Weigh RU 33965 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot Stock Solution

5. Store at -20°C (Long-term)
or 4°C (Short-term)
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Caption: Workflow for preparing RU 33965 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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